Cas no 854709-45-8 (2-Cyano-3-cyclohexylpropanoicAcid)

• Product Name: 2-Cyano-3-cyclohexylpropanoicAcid
• CAS No: 854709-45-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD30479667
• CID: 4657398
• Update Time: 2025-06-07

2-Cyano-3-cyclohexylpropanoicAcid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-cyclohexylpropanoic Acid
• Cyclohexanepropanoic acid, α-cyano-
• 2-Cyano-3-cyclohexylpropanoicAcid

• MDL： MFCD30479667
• Inchi： 1S/C10H15NO2/c11-7-9(10(12)13)6-8-4-2-1-3-5-8/h8-9H,1-6H2,(H,12,13)
• InChI Key： ZDTBZSDOZLPCDF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C#N)CC1CCCCC1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 349.4±25.0 °C at 760 mmHg
• Flash Point: 165.1±23.2 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-Cyano-3-cyclohexylpropanoicAcid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Cyano-3-cyclohexylpropanoicAcid

Comprehensive Overview of 2-Cyano-3-cyclohexylpropanoic Acid (CAS No. 854709-45-8): Properties, Applications, and Industry Insights

2-Cyano-3-cyclohexylpropanoic Acid (CAS No. 854709-45-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a cyano group (–CN) and a cyclohexyl moiety, which contribute to its reactivity and potential as a building block for complex molecules. Its carboxylic acid functionality further enhances its versatility in synthetic applications, making it valuable for designing novel active ingredients.

In recent years, the demand for high-purity intermediates like 2-Cyano-3-cyclohexylpropanoic Acid has surged, driven by advancements in drug discovery and green chemistry. Researchers are particularly interested in its role in synthesizing chiral compounds, which are critical for developing enantioselective drugs. This aligns with the growing focus on sustainable synthesis and atom economy—topics frequently searched in academic and industrial forums.

The compound’s physicochemical properties, such as solubility in polar solvents and stability under mild conditions, make it suitable for multistep organic reactions. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a key concern for buyers searching for "CAS 854709-45-8 specifications" or "2-Cyano-3-cyclohexylpropanoic Acid MSDS." Suppliers often highlight its compatibility with peptide coupling reagents, addressing queries related to "carboxylic acid derivatives in medicinal chemistry."

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Quality control protocols for CAS 854709-45-8 emphasize compliance with REACH and GMP standards, addressing regulatory concerns frequently raised by procurement teams. The compound’s shelf life and storage conditions (e.g., inert atmosphere) are also critical details for laboratories searching for "stable cyano carboxylic acids." As the industry shifts toward digital cataloging, suppliers increasingly optimize product listings with keywords like "buy 2-Cyano-3-cyclohexylpropanoic Acid online" to enhance visibility.

Future research directions may explore the catalytic potential of 2-Cyano-3-cyclohexylpropanoic Acid in asymmetric synthesis, a hot topic in organocatalysis. Its structural features could also inspire innovations in bioactive molecule design, aligning with searches for "scaffolds for kinase inhibitors." With rigorous safety assessments and expanding applications, this compound is poised to remain relevant in high-value chemical manufacturing.